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Compound of Interest

Compound Name: Lidocaine hydrochloride hydrate

Cat. No.: B15613666

An In-depth Guide to the Molecular Properties of Lidocaine Hydrochloride Monohydrate

This technical guide provides a detailed analysis of the molecular formula and weight of
lidocaine hydrochloride monohydrate, a crucial compound for researchers, scientists, and
professionals in drug development. For clarity and comparative purposes, data for the
anhydrous form, lidocaine hydrochloride, is also presented.

Molecular Composition and Weight

The fundamental characteristics of a chemical compound are its molecular formula and weight.
Lidocaine hydrochloride monohydrate is the hydrated salt form of lidocaine, an amide-type
local anesthetic. The addition of hydrochloric acid and a single water molecule to the lidocaine
base results in the monohydrate form.

Data Summary

The molecular properties of lidocaine hydrochloride and its monohydrate form are summarized
below. These values are derived from the constituent elements and their atomic masses.

Compound Molecular Formula Molar Mass ( g/mol )

Lidocaine Hydrochloride C14H23CIN20[1] 270.80[1][2]

Lidocaine Hydrochloride

C14H25CIN202[3][4] 288.82[3]
Monohydrate
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Detailed Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculations for both the anhydrous and monohydrate forms of lidocaine hydrochloride are
detailed below, based on the standard atomic weights of the elements.

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[5][6]

Chlorine (ClI): 35.45 u[7][8]

Nitrogen (N): 14.007 u[9][10]

Oxygen (O): 15.999 u[11][12]

Lidocaine Hydrochloride (C14H23CIN20)

e Carbon: 14 x 12.011 u =168.154 u

Hydrogen: 23 x 1.008 u = 23.184 u

Chlorine: 1 x 35.45u=35.45u

Nitrogen: 2 x 14.007 u = 28.014 u

Oxygen: 1 x 15.999 u = 15.999 u

Total Molecular Weight: 270.801 u

Lidocaine Hydrochloride Monohydrate (C14H25CIN202)[3]
[4]

This molecule is composed of the lidocaine base (C14H22N20), hydrochloric acid (HCI), and
one molecule of water (H20)[13][14].

e Carbon: 14 x 12.011 u =168.154 u

e Hydrogen: 25 x 1.008 u = 25.200 u
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Chlorine: 1 x 35.45u=35.45u

Nitrogen: 2 x 14.007 u = 28.014 u

Oxygen: 2 x 15.999 u = 31.998 u

Total Molecular Weight: 288.816 u

The calculated molecular weight of 288.816 g/mol aligns with the widely accepted value of
approximately 288.82 g/mol .[3]

Experimental Determination

The molecular formula and weight of compounds like lidocaine hydrochloride monohydrate are
empirically determined through a combination of analytical techniques.

e Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions,
allowing for the determination of the molecular weight with high precision.

+ Elemental Analysis: This method determines the percentage composition of each element in
the compound. These percentages are then used to derive the empirical formula, which can
be compared with the proposed molecular formula.

The specific experimental protocols for these analyses are equipment- and laboratory-
dependent and are not detailed here. The data presented in this guide are based on
established and verified values from chemical databases.[1][3][13][14]

Structural Relationship

The relationship between the lidocaine base and its hydrochloride salts can be visualized as a
straightforward chemical addition. The following diagram illustrates this progression.
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Formation of Lidocaine Hydrochloride Salts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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